Cas no 2671-57-0 (Yohimbinone)

• Product name: Yohimbinone
• CAS No: 2671-57-0
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 284243

Yohimbinone Chemical and Physical Properties

Names and Identifiers

• Yohimban-16-carboxylicacid, 17-oxo-, methyl ester, (16a)-
• (+)-yohimbinone
• 17-Oxoyohimban-16α-carboxylic acid methyl ester
• Yohimbinone(6CI,7CI)
• Yohimbinone

• Inchi： 1S/C21H24N2O3/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24/h2-5,12,15,17,19,22H,6-11H2,1H3/t12-,15-,17-,19+/m0/s1
• InChI Key： XRPLBLPRUDFFCC-CUJLYAAOSA-N
• SMILES： O=C1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 594
• XLogP3: 2.6
• Topological Polar Surface Area: 62.4